2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride
Overview
Description
2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride (2C-T-7) is an analog of mescaline, a psychedelic phenethylamine. It is a hallucinogen and has been used as a recreational drug since the 1970s. 2C-T-7 is a potent agonist at the 5-HT2A serotonin receptor and is known to produce powerful hallucinogenic effects. 2C-T-7 has been studied extensively in laboratory settings and has been found to have a wide range of effects on the brain and body.
Mechanism of Action
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride acts on the 5-HT2A serotonin receptor, which is located in the central nervous system. The 5-HT2A receptor is responsible for mediating the effects of serotonin, a neurotransmitter involved in the regulation of mood, behavior, and cognition. When 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride binds to the 5-HT2A receptor, it activates the receptor and triggers a cascade of events that lead to the production of various neurotransmitters, including serotonin, dopamine, and norepinephrine. These neurotransmitters are responsible for the hallucinogenic effects of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride.
Biochemical and Physiological Effects
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride has a wide range of effects on the brain and body. It has been found to produce a range of psychological effects, including altered perception of time and space, visual and auditory hallucinations, and changes in mood and behavior. Physiologically, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride has been found to cause an increase in heart rate, blood pressure, and body temperature, as well as an increase in sweating and pupil dilation.
Advantages and Limitations for Lab Experiments
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride has several advantages for use in laboratory experiments. It is a potent agonist at the 5-HT2A serotonin receptor, making it an ideal tool for studying the effects of hallucinogens on the brain and body. Additionally, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride is relatively easy to synthesize and is relatively stable, making it an ideal tool for laboratory studies. However, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride is a powerful hallucinogen and has the potential to cause adverse psychological and physiological effects. Therefore, it is important to use caution when handling and administering 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride in laboratory experiments.
Future Directions
The potential applications of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride are vast. Currently, it is being studied in laboratory settings to investigate the effects of hallucinogens on the brain and body. In the future, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride may be used to explore new therapeutic applications, such as the treatment of depression and anxiety. Additionally, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride may be used to investigate the effects of hallucinogens on the immune system and to develop new drugs to treat immune-related diseases. Finally, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride may be used to investigate the effects of hallucinogens on the endocannabinoid system and to develop new drugs to treat endocannabinoid-related diseases.
Synthesis Methods
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride can be synthesized using a variety of methods. The most common and widely used method is the synthesis of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride from 2-chloro-5,6,7,8-tetrahydroquinoline (2C-T). This method involves the reaction of 2C-T with dihydrochloride acid to form 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride. This reaction requires a strong acid such as hydrochloric acid or sulfuric acid. The reaction is typically carried out at room temperature and takes several hours to complete.
Scientific Research Applications
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride is a valuable tool for scientific research. It has been used in a variety of studies to investigate the effects of hallucinogens on the brain and body. For example, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride has been used to study the effects of hallucinogens on learning and memory, as well as the effects of hallucinogens on serotonin receptors. In addition, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride has been used to study the effects of hallucinogens on mood and behavior.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride involves the reaction of 2-chloro-3-aminotetrahydroquinoline with hydrochloric acid.", "Starting Materials": [ "2-chloro-3-aminotetrahydroquinoline", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-chloro-3-aminotetrahydroquinoline in water, hydrochloric acid is added dropwise with stirring.", "The resulting mixture is stirred at room temperature for several hours.", "The solid product is collected by filtration and washed with water.", "The product is then dissolved in hydrochloric acid and the solution is evaporated to dryness to yield 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride as a white solid." ] } | |
CAS RN |
2768327-31-5 |
Product Name |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine dihydrochloride |
Molecular Formula |
C9H13Cl3N2 |
Molecular Weight |
255.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
